Cas no 99-11-6 (2,6-dihydroxypyridine-4-carboxylic acid)

2,6-dihydroxypyridine-4-carboxylic acid Properties

Names and Identifiers

• Citrazinic acid
• 2,6-Dihydroxyisonicotinic acid~2,6-Dihydroxypyridine-4-carboxylic acid
• 2,6-Dihydroxy-4-pyridincarbonsaeure
• 2,6-Dihydroxynicotinic Acid
• 2,6-DIHYDROXYISONICOTINIC ACID
• 3-(4-Methoxy-2-methyl-phenyl)-propionic acid
• 6-Hydroxy-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid
• 2,6-Dihydroxypyridine-4-carboxylic acid
• 2-hydroxy-6-oxo-1H-pyridine-4-carboxylic acid
• CitrazinicAcid
• 2,6-Dihydroxy-4-carboxypyridine
• Kyselina citrazinova
• 2,6-Dihydroxyisonicotinate
• 2,6-Dihydroxy-4-pyridinecarboxylic acid
• 4-Pyridinecarboxylic acid, 1,2-dihydro-6-hydroxy-2-oxo-
• 4-Pyridinecarboxylic acid, 2,6-dihydroxy-
• Kyselina citrazinova [Czech]
• 6-Hydroxy-2-oxo-1,2-dihydropyridine-4-carboxylic acid
• Isonicotinic acid, 2,6-dihydroxy-
• N
• 2,6-Dihydroxyisonicotinic Acid
• NSC-41334
• BS-3855
• EN300-00809
• Isonicotinic acid, 2,6-dihydroxy-,
• NS00020127
• EINECS 202-731-2
• UNII-N8Q4XFV86A
• AKOS000114790
• HMS1531D04
• AB00673
• 99-11-6
• 2,6-Dihydroxypyridine-4-carboxylic acid, 97%
• NSC 41334
• SCHEMBL185046
• N8Q4XFV86A
• NSC-5214
• SCHEMBL8957131
• Isonicotinic acid,6-dihydroxy-
• Maybridge4_003590
• 4-Pyridinecarboxylic acid,6-dihydroxy-
• CHEMBL2048371
• 2,6-Dihydroxy-isoNicotinic acid (Citrazinic acid)
• 6-Hydroxy-2-oxo-1,2-dihydro-4-pyridinecarboxylic acid #
• 6-Hydroxy-4-carboxy-2-pyridone
• DTXSID3059185
• AE-562/40806835
• NSC5214
• MFCD00006274
• AKOS000301520
• WLN: T6NJ BQ DVQ FQ
• CS-0067136
• W-100050
• Citrazinc acid
• CHEBI:184700
• F2191-0236
• Isonicotinic acid, 1,2-dihydro-6-hydroxy-2-oxo-
• Q5122816
• 2,6-Dihydroxy-isonicotinic acid
• Oprea1_725973
• BP-30063
• FT-0610664
• Citrazinic acid (2,6-Dihydroxypyridine-4-carboxylic acid)
• 4-Pyridinecarboxylic acid,2-dihydro-6-hydroxy-2-oxo-
• 1,2-Dihydro-6-hydroxy-2-oxo-4-pyridinecarboxylic acid
• AM20070173
• CITRAZINIC ACID [MI]
• BB 0242402
• A845964
• Z56855768
• DB-346541
• STK378282
• BBL004463
• SY009490
• +Expand

• MDL： MFCD00006274
• InChIKey： CSGQJHQYWJLPKY-UHFFFAOYSA-N
• Inchi： 1S/C6H5NO4/c8-4-1-3(6(10)11)2-5(9)7-4/h1-2H,(H,10,11)(H2,7,8,9)
• SMILES： O([H])C1=C([H])C(C(=O)O[H])=C([H])C(N1[H])=O
• BRN： 383736

Computed Properties

• Exact Mass: 155.02200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 155.02185764g/mol
• Heavy Atom Count: 11
• Complexity: 276
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 86.6

Experimental Properties

• LogP: 0.19100
• PSA: 90.65000
• Merck: 2325
• Refractive Index: 1.5423 (estimate)
• Water Partition Coefficient: Almost insoluble
• Boiling Point: 278.88°C (rough estimate)
• Melting Point: >300 °C (lit.)
• Vapor Pressure: 0.0±1.9 mmHg at 25°C
• Flash Point: 335.0±31.5 °C
• Solubility: practically insoluble
• Color/Form: Yellowish needle like crystals or powders
• PH: 3.1-3.5 (100g/l, H2O)(slurry)
• Solubility: Almost insoluble in cold water.
• Density: 0.65 g/cm3

2,6-dihydroxypyridine-4-carboxylic acid Security Information

• Symbol: GHS07
• RTECS：NS1400000
• WGK Germany：1
• Safety Instruction： S26-S36-S36/37/39-S22
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

2,6-dihydroxypyridine-4-carboxylic acid Customs Data

• HS CODE：29333999
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%